Cas no 1709-06-4 ( )

• Product Name: &nbsp
• CAS No: 1709-06-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 905357
• PubChem ID: 350565
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• TWASTFFGKLUULN-UHFFFAOYSA-N
• 1709-06-4
• SCHEMBL1954208
• N,N-bis(2-hydroxyethyl)-2-chloroacetamide
• 2-chloro-N,N-bis(2-hydroxyethyl)acetamide
• NSC-512701
• DTXSID20325601
• Acetamide, 2-chloro-N,N-bis(2-hydroxyethyl)-
• NSC512701
•  

• Inchi： 1S/C6H12ClNO3/c7-5-6(11)8(1-3-9)2-4-10/h9-10H,1-5H2
• InChI Key： TWASTFFGKLUULN-UHFFFAOYSA-N
• SMILES： ClCC(N(CCO)CCO)=O

Computed Properties

• Exact Mass: 181.05066
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77